3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C24H24N2O5S/c1-29-19-12-16(13-20(30-2)22(19)31-3)23(27)25-17-9-8-15-6-4-10-26(18(15)14-17)24(28)21-7-5-11-32-21/h5,7-9,11-14H,4,6,10H2,1-3H3,(H,25,27)
• InChI Key: YZHSHBHEHIMUOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(CCCN3C(=O)C4=CC=CS4)C=C2
• Molecular Formula: C24H24N2O5S
• Molecular Weight: 452.5 g/mol
• CAS No.: 946265-92-5

Description

Compound ID: G511-0198
Molecular Formula: C₂₄H₂₄N₂O₅S
Molecular Weight: 452.53 g/mol
Key Properties:

• logP: 4.15 (indicating moderate lipophilicity)
• Hydrogen Bond Donors/Acceptors: 1 donor, 7 acceptors
• Polar Surface Area: 62.64 Ų

This compound features a tetrahydroquinoline core substituted at the 1-position with a thiophene-2-carbonyl group and at the 7-position with a 3,4,5-trimethoxybenzamide moiety. Its stereochemistry is achiral, simplifying synthetic routes and reducing enantiomer-specific activity concerns .

Biological Activity

The compound 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS Number: 946265-92-5) is a complex organic molecule with potential pharmacological applications. Its structure includes a benzamide core with a tetrahydroquinoline moiety and a thiophene carbonyl substituent. This article reviews the biological activity of this compound based on diverse research findings.

Chemical Structure

The molecular formula of the compound is $C_{24}H_{24}N_{2}O_{5}S$. The structural representation can be summarized as follows:

Component	Details
Molecular Weight	440.52 g/mol
IUPAC Name	3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
SMILES	COc1cc(C(Nc(cc2)cc(CCC3)c2N3C(c2cccs2)=O)=O)cc(OC)c1OC
InChI	InChI=1S/C24H24N2O5S/c1-30-20-11-19(31-2)18(29-3)16(25)15(24(26)27)12-21(20)22(30)14(28)13(12)23(4)5/h11-12H,6-10H2,(H,25,26)(H,27,28)/t12-/m0/s1

Antitumor Activity

Recent studies have suggested that compounds with similar structures exhibit significant antitumor properties. For instance, chalcones containing a 3,4,5-trimethoxyphenyl motif have demonstrated the ability to inhibit the growth of cancer cells harboring oncogenic K-Ras mutations. The mechanism involves the mislocalization of K-Ras from the plasma membrane (PM), thereby blocking its signaling pathway. This suggests that derivatives of this compound may also possess similar anticancer properties through modulation of K-Ras activity .

Antimicrobial Properties

The potential antimicrobial activity of thiophene derivatives has been well-documented. Compounds in this class have shown effectiveness against various bacterial strains and fungi. The incorporation of a thiophene carbonyl group may enhance the bioactivity of 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide , making it a candidate for further investigation in antimicrobial applications .

Cytotoxicity Studies

In cytotoxicity assessments against human embryonic kidney (HEK-293) cells, several related compounds exhibited low toxicity levels while maintaining effective biological activity against target pathogens. This indicates that 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide may also be safe for human cells at therapeutic concentrations .

Study on Antitubercular Activity

A related study focused on the synthesis and evaluation of substituted benzamide derivatives for their antitubercular activity against Mycobacterium tuberculosis. Compounds structurally similar to 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide were tested and found to exhibit promising inhibitory concentrations (IC50 values ranging from 1.35 to 2.18 μM). This highlights the potential for developing new antitubercular agents based on this scaffold .

Comparative Analysis Table

The following table summarizes key findings from various studies on compounds related to 3,4,5-trimethoxy-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide :

Compound Name	Biological Activity	IC50 (μM)	Reference
3,4,5-trimethoxy-N-(thiophene derivative)	Antitumor (K-Ras inhibition)	N/A
Substituted benzamides (related structure)	Antitubercular	1.35 - 2.18
Chalcone with trimethoxy motif	Antitumor (K-Ras signaling block)	N/A
Thiophene derivatives	Antimicrobial	N/A

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Modifications in Tetrahydroquinoline Derivatives

Substituent Variations on the Benzamide Ring

• Compound 10e: N-(1-(Morpholine-4-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3,5-bis(trifluoromethyl)benzamide Key Features: Replaces trimethoxy with bis(trifluoromethyl) groups, increasing electronegativity and lipophilicity (estimated logP >5). The morpholine carbonyl group introduces a polar, water-soluble heterocycle.
• Piperidine adds basicity, altering pharmacokinetics .

Variations in the Carbonyl-Linked Substituent

• 2-Chloro-6-fluoro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Key Features: Retains the thiophene-2-carbonyl group but substitutes trimethoxy with chloro and fluoro atoms. Impact: Halogen atoms increase molecular polarity (logP ~3.5–4.0) and may enhance halogen bonding with target proteins .
• 3-Phenyl-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]propanamide Key Features: Replaces benzamide with phenylpropanamide, elongating the acyl chain.

Comparative Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	logP	H-Bond Donors	H-Bond Acceptors	Key Structural Feature(s)
G511-0198 (Reference)	C₂₄H₂₄N₂O₅S	452.53	4.15	1	7	3,4,5-Trimethoxybenzamide
Compound 10e	C₂₆H₂₃F₆N₃O₃	563.47	>5*	1	7	Bis(trifluoromethyl), morpholine-carbonyl
2-Chloro-6-fluoro derivative	C₂₁H₁₆ClFN₂O₃	398.82	~3.8*	1	5	Chloro/fluoro substitution
3-Phenylpropanamide	C₂₃H₂₂N₂O₂S	390.50	~4.2*	1	4	Phenylpropanamide tail

*Estimated based on substituent contributions.